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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965

Technical Support Center:
Tetramethylammonium Triiodide

This technical support center provides guidance on the safe handling and storage of
Tetramethylammonium triiodide for researchers, scientists, and drug development
professionals. The information is presented in a question-and-answer format to address
specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Tetramethylammonium triiodide and what are its primary applications?

Al: Tetramethylammonium triiodide (C4H12I3N) is a solid compound composed of a
tetramethylammonium cation and a triiodide anion.[1] It is primarily used in organic synthesis
as a mild iodinating agent and a source of iodine in various chemical reactions.[1] It also has
potential applications in materials science, particularly in the development of conductive
materials.[1]

Q2: What are the known hazards associated with Tetramethylammonium triiodide?

A2: Specific hazard information for Tetramethylammonium triiodide, including GHS
classification, is not readily available in public databases.[1] However, it is synthesized from
Tetramethylammonium iodide and iodine.[2] lodine is known to be toxic and corrosive, and its
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dust can cause irritation to the respiratory tract and eyes. Therefore, it is prudent to handle
Tetramethylammonium triiodide with care, assuming it may have similar hazardous
properties.

Q3: What are the proper storage conditions for Tetramethylammonium triiodide?

A3: Tetramethylammonium triiodide should be stored in a cool, dry place, protected from
light and moisture. While specific storage temperature is not defined, room temperature storage
is generally acceptable.[3] It is important to store it away from incompatible materials.

Q4: What materials are incompatible with Tetramethylammonium triiodide?

A4: Tetramethylammonium triiodide should be kept away from strong oxidizing agents.[4]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution
Gentle heating of the solution
may be required to dissolve

o ) ) the compound completely.[2][5]

Difficulty dissolving The compound may have

Tetramethylammonium

trilodide

limited solubility in the chosen

solvent at room temperature.

Ensure the solvent is
appropriate for the intended
reaction. Ethanol and
methanol are commonly used

solvents.[2]

Formation of small or impure

crystals during synthesis

Rapid cooling or agitation of

the supersaturated solution.

Allow the solution to cool
slowly to room temperature
without disturbance to promote
the growth of larger, purer
crystals.[6] Further cooling in
an ice bath can be done after
initial crystal formation at room

temperature.[6]

Low yield of synthesized
Tetramethylammonium
triiodide

Incomplete reaction or loss of
product during filtration and

washing.

Ensure the molar ratios of the
reactants
(Tetramethylammonium iodide
and iodine) are correct.[2] Use
vacuum filtration for efficient
crystal collection and wash
with a minimal amount of cold

solvent to reduce product loss.

[4]16]

Discoloration of the product

over time

Decomposition due to

exposure to light or moisture.

Store the product in a tightly
sealed, opaque container in a
desiccator or a dry, dark

environment.[4]

Quantitative Data
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Property Value Reference
Molecular Formula C4H12I3N [1107]
Molecular Weight 454.86 g/mol [11[7]
Estimated Melting Point ~115°C [8]

Experimental Protocols

Synthesis of Tetramethylammonium Triiodide
This protocol is based on the reaction of Tetramethylammonium iodide with iodine.[2][4][5][6]

Materials:

Tetramethylammonium iodide
 lodine

» Ethanol or Methanol

o Beaker

e Stirring rod

e Hot plate

e Vacuum filtration apparatus
Procedure:

» In a fume hood, dissolve a specific amount of iodine in a minimal volume of ethanol or
methanol in a beaker with stirring. Gentle heating (e.g., to 55°C) can aid dissolution.[2][5]

» To the iodine solution, add an equimolar amount of Tetramethylammonium iodide.[2]

o Continue to stir the mixture, maintaining a gentle heat, until all the solids have dissolved.[5]
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* Remove the beaker from the heat source and allow it to cool slowly to room temperature.
Cover the beaker to prevent solvent evaporation.[5][6]

e Once crystals begin to form, the beaker can be placed in an ice bath to maximize crystal
precipitation.[6]

e Collect the crystals by vacuum filtration.[4][6]
e Wash the crystals with a small amount of cold ethanol.[2]

» Allow the crystals to air-dry completely before storage.[2]
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Caption: Safe Handling Workflow for Tetramethylammonium Triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe handling and storage procedures for
"Tetramethylammonium triiodide"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238965#safe-handling-and-storage-procedures-for-
tetramethylammonium-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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